5-ethoxy-4-oxo-2-phenyl-4H-chromen-7-yl dimethylcarbamate

• IUPAC Name: (5-ethoxy-4-oxo-2-phenylchromen-7-yl) N,N-dimethylcarbamate
• InChI: InChI=1S/C20H19NO5/c1-4-24-17-10-14(25-20(23)21(2)3)11-18-19(17)15(22)12-16(26-18)13-8-6-5-7-9-13/h5-12H,4H2,1-3H3
• InChI Key: QDVYEGQEKVWCSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC2=C1C(=O)C=C(O2)C3=CC=CC=C3)OC(=O)N(C)C
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

5-ethoxy-4-oxo-2-phenyl-4H-chromen-7-yl dimethylcarbamate, also known as EPC-M, is a synthetic compound that belongs to the class of coumarin derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Sustainable Polymer and Material Production

• Furan Derivatives from Biomass : Furan derivatives, obtained from plant biomass, are key to sustainable polymer and material production. They serve as alternatives to non-renewable hydrocarbon sources, with applications in creating monomers, polymers, porous carbon materials, and fuels (Chernyshev, Kravchenko, & Ananikov, 2017).

Antioxidant and Antimicrobial Applications

• Antioxidant Capacity : The chemistry behind antioxidant capacity assays reveals the importance of compounds with antioxidant properties for health. These assays measure the capacity of antioxidants to counter oxidative stress, with implications for dietary supplements and functional foods (Huang, Ou, & Prior, 2005).
• Chlorogenic Acid : As a specific example, chlorogenic acid, a phenolic compound, has demonstrated significant antioxidant, anti-inflammatory, and antimicrobial properties, making it valuable for treating metabolic syndrome and as a natural preservative in foods (Santana-Gálvez, Cisneros-Zevallos, & Jacobo-Velázquez, 2017).

Environmental and Safety Considerations

• Environmental Fate of Surfactants : The environmental behavior of surfactants, including their biodegradation, toxicity, and effects on aquatic systems, is crucial for assessing the safety of chemicals introduced into the environment. This knowledge helps in the development of safer agricultural adjuvants and industrial chemicals (Krogh et al., 2003).

Pharmaceutical and Drug Discovery

• Anticancer Drug Development : Research on compounds for their tumor specificity and reduced toxicity towards normal cells has led to the identification of potential lead compounds for anticancer drug development. This highlights the importance of chemical modifications to improve therapeutic profiles (Sugita, Takao, Uesawa, & Sakagami, 2017).

Liquid Crystal Technologies

• Twist-Bend Nematic Phase in Liquid Crystals : The study of methylene-linked liquid crystal dimers and their transition properties has contributed to the development of new materials for liquid crystal displays and other optical technologies (Henderson & Imrie, 2011).